N-[2-(4-fluorophenyl)ethyl]-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• InChI: InChI=1S/C21H22FN3O3S2/c1-15-2-9-19(10-3-15)30(27,28)25-21-24-18(14-29-21)8-11-20(26)23-13-12-16-4-6-17(22)7-5-16/h2-7,9-10,14H,8,11-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: OZFWLSGULBNUDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CCC(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O3S2
• Molecular Weight: 447.6 g/mol
• CAS No.: 1040670-35-6

Description

The compound “N-[2-(4-fluorophenyl)ethyl]-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide” is a complex organic molecule. It contains a fluorophenyl group, a methylbenzenesulfonamido group, and a thiazolyl group, all attached to a propanamide backbone.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the introduction of the sulfonamide group, and the coupling of these pieces together. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, a five-membered ring containing nitrogen and sulfur, is a notable feature. The fluorophenyl and methylbenzenesulfonamido groups are likely to influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the amide group might participate in hydrolysis reactions under certain conditions. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide and sulfonamide could enhance its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.